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Compound of Interest

Compound Name: Formetanate

Cat. No.: B1673542 Get Quote

This document provides a detailed application note and protocol for the extraction of

Formetanate hydrochloride (FHCl) from various fruit samples using the Quick, Easy, Cheap,

Effective, Rugged, and Safe (QuEChERS) method. This methodology is intended for

researchers, scientists, and professionals in drug development and food safety analysis.

Introduction
Formetanate hydrochloride is a carbamate insecticide and miticide used to control pests on a

variety of fruit crops, including citrus fruits, apples, pears, and peaches.[1] Monitoring its

residue levels in fruit is crucial for ensuring food safety and compliance with regulatory limits.

The QuEChERS method is a streamlined and effective approach for sample preparation,

enabling the accurate quantification of Formetanate residues.[1][2][3][4][5] This application

note details a validated QuEChERS protocol based on the AOAC International method

2007.01, followed by analysis using Liquid Chromatography-Mass Spectrometry (LC-MS) or

Tandem Mass Spectrometry (LC-MS/MS).[1][2][3][4][5]

Quantitative Data Summary
The following tables summarize the performance of the QuEChERS method for Formetanate
hydrochloride analysis in fruit matrices. The data is compiled from studies utilizing LC-MS and

LC-MS/MS for detection.

Table 1: Method Detection and Quantification Limits
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Analytical Method
Limit of Detection (LOD)
(ng/g)

Limit of Quantitation (LOQ)
(ng/g)

LC-MS 3.33 10

LC-MS/MS 0.1 0.3

Data sourced from studies on various fruit matrices.[1][2][3][5]

Table 2: Recovery Rates

Fortification Level Recovery Range (%)

Not Specified 95 - 109

Recovery rates were determined in various fruit samples, demonstrating the method's

accuracy.[1][2][3][5]

Experimental Workflow
The following diagram illustrates the key stages of the QuEChERS protocol for Formetanate
extraction from fruit samples.
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Caption: QuEChERS workflow for Formetanate extraction in fruit samples.
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Detailed Experimental Protocol
This protocol is based on the AOAC Official Method 2007.01 for pesticide residue analysis.

Materials and Reagents
Solvents: Acetonitrile (ACN), HPLC grade or higher.

Salts: Anhydrous magnesium sulfate (MgSO₄), sodium chloride (NaCl).

d-SPE Sorbents: Primary secondary amine (PSA), anhydrous magnesium sulfate (MgSO₄).

Equipment: High-speed homogenizer, centrifuge capable of 4000 rpm, vortex mixer, 50 mL

and 15 mL polypropylene centrifuge tubes, analytical balance, pipettes.

Standards: Certified reference standard of Formetanate hydrochloride.

Sample Preparation
Chop the fruit sample into small pieces.

Homogenize the sample using a high-speed blender to achieve a uniform consistency. For

fruits with low water content, the addition of purified water may be necessary to create a

slurry.

Extraction
Weigh 10 g (or 15 g for high-moisture fruits) of the homogenized sample into a 50 mL

centrifuge tube.[6]

Add 10 mL of acetonitrile to the tube.[7]

Add the QuEChERS extraction salts (e.g., 4 g MgSO₄ and 1 g NaCl for the original

unbuffered method).

Immediately cap the tube and shake vigorously for 1 minute. This can be done manually or

using a mechanical shaker.[6]

Centrifuge the tube at ≥ 4000 rpm for 5 minutes.[7]
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Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Carefully transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE

microcentrifuge tube.

The d-SPE tube should contain the appropriate cleanup sorbents (e.g., 150 mg MgSO₄ and

25 mg PSA).[7] The choice of sorbents can be adjusted based on the fruit matrix to remove

interfering compounds such as pigments and fatty acids.

Vortex the tube for 30 seconds to 1 minute.[7]

Centrifuge at ≥ 4000 rpm for 5 minutes.[7]

Final Extract Preparation and Analysis
Transfer the cleaned extract into an autosampler vial for analysis.

Analyze the extract using a validated LC-MS or LC-MS/MS method for the quantification of

Formetanate.

Conclusion
The QuEChERS method provides a rapid, simple, and effective means for the extraction of

Formetanate hydrochloride from a variety of fruit samples.[1][2][3][4][5] The methodology

demonstrates excellent recovery rates and low limits of detection, making it suitable for routine

monitoring and regulatory compliance testing.[1][2][3][5] The adaptability of the cleanup step

allows for its application to diverse and complex fruit matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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